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Compound of Interest

Compound Name: Dimethyl fluoromalonate

Cat. No.: B1301775 Get Quote

For researchers, scientists, and drug development professionals, understanding the

appropriate handling and safety protocols for reactive chemical intermediates is paramount.

This guide provides a comprehensive overview of the essential safety information for dimethyl
fluoromalonate, a valuable yet hazardous building block in organic synthesis.

Chemical and Physical Properties
Dimethyl fluoromalonate is a colorless liquid with a fruity odor.[1] It is primarily utilized as a

reagent in the synthesis of various fluorinated compounds, including pharmaceuticals.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethyl Fluoromalonate
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Property Value Source(s)

Molecular Formula C₅H₇FO₄ [1][2]

Molecular Weight 150.10 g/mol [2]

CAS Number 344-14-9 [2]

Appearance
Clear, colorless liquid or white

to light yellow crystal powder
[1][3]

Boiling Point
111-112 °C[1] or 111 °C at 45

torr[3]
[1][3]

Density 1.211 g/cm³ [3]

Flash Point 38.4 °C [3]

IUPAC Name dimethyl 2-fluoropropanedioate [2]

Hazard Identification and Classification
Dimethyl fluoromalonate is classified as a hazardous chemical. It is crucial to understand its

potential dangers to ensure safe handling. The Globally Harmonized System (GHS)

classification for this compound is detailed in Table 2.

Table 2: GHS Hazard Classification for Dimethyl Fluoromalonate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[2]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[2]
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The primary hazards associated with dimethyl fluoromalonate are its acute toxicity and

corrosivity.[1][3] Exposure through ingestion, skin contact, or inhalation may lead to severe

injury or even death, with effects possibly being delayed.[4]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with dimethyl
fluoromalonate.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times. This includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and, if necessary, an apron or full-body suit.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors, especially when working outside of a fume hood or with large quantities.[5]

Engineering Controls
All handling of dimethyl fluoromalonate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5] This minimizes the risk of inhalation

exposure.

Storage
Store dimethyl fluoromalonate in a tightly closed container in a cool, dry, and well-ventilated

area.[6] It should be stored away from incompatible materials such as oxidizing agents, heat,

flames, and sparks.[5] Refrigerated storage is recommended.[5]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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First-Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[6]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.

Fire-Fighting Measures
In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[6] Firefighters should wear self-contained breathing apparatus (SCBA) and full

protective gear.[6] Hazardous combustion products include carbon monoxide and hydrogen

fluoride.[5]

Accidental Release Measures
For spills, evacuate the area and ensure adequate ventilation. Remove all ignition sources.[6]

Wear appropriate PPE. Absorb the spill with an inert material (e.g., sand, vermiculite) and

collect it in a suitable, closed container for disposal.[5] Do not allow the chemical to enter

drains or waterways.[6]

Experimental Protocols
While specific experimental protocols are highly dependent on the reaction being performed,

the following general guidelines should be followed when using dimethyl fluoromalonate.

General Handling Workflow
The logical flow for safely handling dimethyl fluoromalonate is depicted in the diagram below.

This workflow emphasizes a proactive approach to safety, from initial planning to final disposal.
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Risk Assessment
(Review SDS, identify hazards)

Engineering Controls
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(Gloves, goggles, lab coat)

Chemical Handling
(Dispensing, reaction setup)

Emergency Preparedness
(Spill kit, eyewash, shower)

In case of incident

Decontamination
(Clean work area, wash hands)

Waste Disposal
(Segregated hazardous waste)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of dimethyl fluoromalonate.

Quenching and Disposal
Due to its reactivity, any unreacted dimethyl fluoromalonate in a reaction mixture should be

quenched before workup. A suggested method is the slow addition of a mild base (e.g.,

saturated sodium bicarbonate solution) while cooling the reaction vessel in an ice bath. The

quenching process should be performed within a fume hood.

All waste containing dimethyl fluoromalonate must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.
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Stability and Reactivity
Dimethyl fluoromalonate is a reactive molecule.[1] It is important to be aware of its stability

and reactivity profile to prevent hazardous situations.

Conditions to Avoid: Heat, flames, and sparks.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide

and hydrogen fluoride.[5]

The potential decomposition pathway under thermal stress is illustrated in the following

diagram.

Dimethyl Fluoromalonate

Heat / Ignition Source

Decomposition Products

Carbon Monoxide (CO) Hydrogen Fluoride (HF)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of dimethyl fluoromalonate.

By understanding and implementing these safety protocols, researchers can effectively mitigate

the risks associated with the handling and use of dimethyl fluoromalonate in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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